Cas no 113738-00-4 (5,6,7,8-tetrahydro-2-methyl-3-Quinolinamine)

5,6,7,8-tetrahydro-2-methyl-3-Quinolinamine structure
113738-00-4 structure
Product Name:5,6,7,8-tetrahydro-2-methyl-3-Quinolinamine
CAS No:113738-00-4
MF:C10H14N2
MW:162.231562137604
CID:130260
PubChem ID:13929709
Update Time:2025-04-19

5,6,7,8-tetrahydro-2-methyl-3-Quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-2-methyl-3-Quinolinamine
    • 3-Quinolinamine, 5,6,7,8-tetrahydro-2-methyl-
    • 3-Quinolinamine, 5,6,7,8-tetrahydro-2-methyl-
    • 3-Quinolinamine,5,6,7,8-tetrahydro-2-methyl-
    • 113738-00-4
    • 2-methyl-5,6,7,8-tetrahydroquinolin-3-amine
    • Inchi: 1S/C10H14N2/c1-7-9(11)6-8-4-2-3-5-10(8)12-7/h6H,2-5,11H2,1H3
    • InChI Key: GBFKXTGLOIVLPR-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C=C2C=1CCCC2)N

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9Ų
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